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Compound of Interest

Compound Name: Cadion

Cat. No.: B1417142 Get Quote

Introduction

Cadmium (Cd²⁺) is a toxic heavy metal that poses significant risks to human health and the

environment. Its accurate and sensitive detection is crucial in various fields, including

environmental monitoring, food safety, and toxicology. This application note describes a robust

and sensitive method for the quantitative determination of cadmium ions in aqueous samples

using the chromogenic reagent Cadion in conjunction with a UV-Vis spectrophotometer. The

method is based on the formation of a stable, colored complex between Cadion and Cd²⁺ ions,

which can be quantified by measuring its absorbance.

Principle of Detection
Cadion, a p-nitrobenzenediazoaminobenzene-p-azobenzene compound, acts as a chelating

agent that selectively forms a colored complex with cadmium ions in an alkaline solution. This

reaction results in a noticeable color change and a shift in the maximum absorbance

wavelength (λmax), allowing for the direct spectrophotometric quantification of cadmium

concentration. The absorbance of the resulting complex is directly proportional to the

concentration of cadmium in the sample, following the Beer-Lambert law within a defined linear

range.
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The Cadion method offers a reliable and sensitive approach for cadmium quantification. The

performance characteristics are summarized in the table below.

Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax)

Cadion Reagent ~410 nm [1]

Cadion-Cd²⁺ Complex ~480-490 nm [1][2]

Linear Range 0.1 - 5.0 mg/L (µg/mL)

Molar Absorptivity (ε)
1.19 x 10⁵ L·mol⁻¹·cm⁻¹ at 480

nm
[2]

Limit of Detection (LOD) 0.1 mg/L

Optimal pH ~10

Reaction Signaling Pathway
The interaction between Cadion and Cadmium (Cd²⁺) involves the formation of a chelate

complex. The exact stoichiometric ratio can be determined by methods such as the mole-ratio

method or Job's method of continuous variation. For the purpose of this application note, a

plausible 1:1 interaction is depicted.
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Caption: Chelation of Cadmium (Cd²⁺) by Cadion to form a colored complex.

Experimental Protocols
This section provides a detailed protocol for the quantitative determination of cadmium using

Cadion and a UV-Vis spectrophotometer.

Reagent and Standard Preparation
1.1. Cadion Reagent (0.04% w/v):

Weigh 0.04 g of Cadion powder.

Dissolve the powder in 100 mL of ethanol. Mix until fully dissolved. Store in a dark, sealed

container.

1.2. Cadmium (Cd²⁺) Stock Solution (1000 mg/L):

Dissolve a precisely weighed amount of a soluble cadmium salt (e.g., Cd(NO₃)₂·4H₂O) in

deionized water containing a small amount of nitric acid (e.g., 1% v/v) to prevent hydrolysis.
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Alternatively, use a commercially available certified 1000 mg/L cadmium standard solution.

1.3. Cadmium (Cd²⁺) Working Standards:

Prepare a series of working standards by serial dilution of the cadmium stock solution with

deionized water. A typical concentration range for the calibration curve is 0.1, 0.5, 1.0, 2.5,

and 5.0 mg/L.

1.4. Alkaline Buffer Solution (pH 10):

Prepare a suitable buffer solution, such as an ammonia-ammonium chloride buffer, to

maintain the optimal pH for the complex formation.

1.5. Masking Agent (Optional):

To mitigate interference from other metal ions, a masking solution can be prepared. A

mixture of ascorbic acid, Rochelle salt (potassium sodium tartrate), potassium cyanide, and

potassium fluoride has been shown to be effective.[2] Note: Handle potassium cyanide with

extreme caution in a well-ventilated fume hood.

Experimental Workflow
The general workflow for the spectrophotometric determination of cadmium is outlined below.
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Caption: Workflow for cadmium quantification using a UV-Vis spectrophotometer.
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Detailed Protocol
Preparation of Calibration Standards and Sample:

Pipette a known volume (e.g., 10 mL) of each working standard into separate labeled test

tubes or vials.

Prepare a reagent blank by pipetting the same volume of deionized water into a separate

tube.

Pipette the same volume of the sample to be analyzed into another labeled tube. If the

expected cadmium concentration is high, dilute the sample accordingly with deionized

water.

Color Development:

To each tube (standards, blank, and sample), add a specific volume of the alkaline buffer

(e.g., 1 mL) to adjust the pH to approximately 10.

Add a specific volume of the Cadion reagent (e.g., 0.5 mL) to each tube.

Mix the contents of each tube thoroughly and allow them to stand for a specified time

(e.g., 15 minutes) for the color to develop fully and stabilize.

Spectrophotometric Measurement:

Set the UV-Vis spectrophotometer to measure absorbance at the λmax of the Cadion-

Cd²⁺ complex (approximately 480-490 nm).

Use the reagent blank to zero the spectrophotometer.

Measure the absorbance of each of the calibration standards and the sample.

Data Analysis:

Construct a calibration curve by plotting the absorbance of the standards against their

corresponding concentrations.
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Perform a linear regression analysis on the calibration data to obtain the equation of the

line (y = mx + c), where y is the absorbance, x is the concentration, m is the slope, and c

is the y-intercept. The correlation coefficient (R²) should be close to 1 for a good linear fit.

Use the absorbance of the sample to calculate its cadmium concentration using the

equation from the linear regression. Remember to account for any dilution factors used in

the sample preparation.

Considerations for Interference
Several metal ions can interfere with the determination of cadmium by forming complexes with

Cadion. The use of a suitable masking agent can help to eliminate or minimize these

interferences.[2] It is recommended to test the sample matrix for potential interfering ions and

validate the method with spiked samples to ensure accuracy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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